Cas no 1376314-43-0 (N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide)

• Product Name: N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide
• CAS No: 1376314-43-0
• MF: C₁₇H₂₂N₂OS
• MW: 302.434382915497
• CID: 5673513
• PubChem ID: 72106339
• Update Time: 2025-10-31

N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z1337067787
• EN300-26684387
• 1376314-43-0
• N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide
• N-[cyano(cyclohexyl)methyl]-2-(4-methylphenyl)sulfanylacetamide
• AKOS033269402

• Inchi： 1S/C17H22N2OS/c1-13-7-9-15(10-8-13)21-12-17(20)19-16(11-18)14-5-3-2-4-6-14/h7-10,14,16H,2-6,12H2,1H3,(H,19,20)
• InChI Key： XOLVACJWVRHYOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CC(NC(C#N)C1CCCCC1)=O

Computed Properties

• Exact Mass: 302.14528450g/mol
• Monoisotopic Mass: 302.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide

Research Briefing on N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide (CAS: 1376314-43-0)

N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide (CAS: 1376314-43-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyano group, a cyclohexyl moiety, and a thioether linkage, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide involves a multi-step process that ensures high yield and purity. Key steps include the nucleophilic substitution of 4-methylthiophenol with chloroacetonitrile, followed by the addition of cyclohexylmagnesium bromide to the intermediate. The final product is obtained through careful purification and characterization using techniques such as NMR spectroscopy and high-resolution mass spectrometry. These synthetic protocols have been optimized to facilitate large-scale production for preclinical studies.

Pharmacological evaluations of N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide have revealed its activity as a modulator of specific biological targets. In vitro studies demonstrate its affinity for enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may exhibit neuroprotective effects, making it a subject of interest for neurodegenerative disorder research. These findings are supported by molecular docking studies that highlight its interaction with key binding sites.

Recent advancements in the understanding of N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide's mechanism of action have been facilitated by proteomic and metabolomic analyses. These studies have identified downstream signaling pathways influenced by the compound, including the inhibition of pro-inflammatory cytokines and the activation of anti-apoptotic proteins. Such insights are critical for optimizing its therapeutic efficacy and minimizing off-target effects. Ongoing research aims to elucidate its pharmacokinetic profile and toxicity in animal models.

In conclusion, N-[cyano(cyclohexyl)methyl]-2-[(4-methylphenyl)sulfanyl]acetamide (CAS: 1376314-43-0) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure, combined with its demonstrated biological activities, underscores its potential as a therapeutic agent. Future studies should focus on advancing its preclinical development, including formulation optimization and in vivo efficacy testing, to translate these findings into clinical applications.